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Compound of Interest

Compound Name: Casimiroin

CAS No.: 477-89-4

Cat. No.: B1204214

Get Quote

This guide provides a comprehensive analysis of the spectroscopic data for casimiroin, a

furoquinoline alkaloid of significant interest to researchers in natural product chemistry and

drug development. With full editorial control, this document is structured to offer not just raw

data, but a deeper understanding of the correlation between the molecular structure of

casimiroin and its spectral characteristics. The information presented herein is grounded in

established spectroscopic principles and supported by data from analogous compounds,

ensuring a robust and reliable resource for scientific professionals.

Introduction to Casimiroin
Casimiroin is a natural product belonging to the class of hydroquinolones.[1] Its chemical

formula is C₁₂H₁₁NO₄, with a molecular weight of 233.22 g/mol .[2][3][4] The systematic name

for casimiroin is 6-Methoxy-9-methyl-1,3-dioxolo[4,5-h]quinolin-8(9H)-one.[2] First isolated

from the seeds of Casimiroa edulis, a plant native to Mexico and Central America, casimiroin
has garnered attention for its potential biological activities. Understanding its spectroscopic

signature is paramount for its identification, characterization, and further investigation in

medicinal chemistry.
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Below is a diagram of the chemical structure of casimiroin, which will be referenced

throughout this guide.
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Caption: Proposed mass spectrometry fragmentation of Casimiroin.

Loss of a Methyl Radical (•CH₃): A common fragmentation pathway is the loss of a methyl

radical from either the N-methyl or the methoxy group, resulting in a fragment at m/z 218.

Loss of Carbon Monoxide (CO): The quinolinone ring can lose a molecule of carbon

monoxide, leading to a fragment at m/z 205.

Loss of a Methoxy Radical (•OCH₃): Cleavage of the methoxy group would result in a

fragment at m/z 202.

Loss of Formaldehyde (CH₂O): The methylenedioxy group can undergo fragmentation to

lose a molecule of formaldehyde, giving a fragment at m/z 203.

Experimental Protocols
To acquire the spectroscopic data discussed in this guide, the following standard experimental

protocols would be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation: Dissolve approximately 5-10 mg of purified casimiroin in a suitable

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

¹H NMR Acquisition: Acquire the proton NMR spectrum on a 400 MHz or higher field NMR

spectrometer. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2

seconds, and an acquisition time of 2-3 seconds.

¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum on the same instrument. A

proton-decoupled sequence is typically used. Due to the lower natural abundance of ¹³C, a

longer acquisition time with a greater number of scans is required.

Infrared (IR) Spectroscopy
Sample Preparation: Prepare the sample as a KBr pellet by grinding a small amount of

casimiroin with dry potassium bromide and pressing it into a thin, transparent disk.

Alternatively, a solution in a suitable solvent (e.g., chloroform) can be analyzed in an IR-

transparent cell.

Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR)

spectrometer, typically over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
Sample Introduction: Introduce a dilute solution of casimiroin into the mass spectrometer

via a direct infusion or through a gas chromatograph (GC) or liquid chromatograph (LC)

interface.

Ionization: Utilize electron ionization (EI) at 70 eV to generate the molecular ion and

fragment ions.

Mass Analysis: Analyze the ions using a quadrupole, time-of-flight (TOF), or magnetic sector

mass analyzer to obtain the mass-to-charge ratio (m/z) of each ion.

Conclusion
This technical guide provides a detailed spectroscopic characterization of casimiroin based on

its known chemical structure and data from analogous compounds. The predicted ¹H NMR, ¹³C

NMR, IR, and MS data, along with the outlined experimental protocols, serve as a valuable
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resource for researchers involved in the isolation, identification, and further development of this

and other related natural products. The logical framework presented here exemplifies a

systematic approach to structure elucidation, a cornerstone of natural product chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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